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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the administration of AZD1940,

a peripherally acting cannabinoid CB1/CB2 receptor agonist, in rodent models of pain. The

protocols detailed below are based on established methodologies for inflammatory and

neuropathic pain models and general practices for the oral administration of therapeutic

compounds to rodents.

Mechanism of Action and Signaling Pathway
AZD1940 is an orally active agonist for both cannabinoid receptor 1 (CB1) and cannabinoid

receptor 2 (CB2).[1] Its therapeutic potential for pain relief stems from its action on peripheral

cannabinoid receptors, with limited penetration into the central nervous system, thereby aiming

to reduce the psychoactive side effects associated with centrally acting cannabinoid agonists.

[1] Activation of peripheral CB1 and CB2 receptors by AZD1940 is believed to modulate

nociceptive signaling, leading to analgesic effects in models of inflammatory and neuropathic

pain. The primary analgesic action is thought to be mediated through the activation of

peripheral CB1 receptors.[1]

The binding of AZD1940 to peripheral CB1 and CB2 receptors, which are G protein-coupled

receptors (GPCRs), initiates a downstream signaling cascade. This typically involves the

inhibition of adenylyl cyclase, leading to decreased cyclic AMP (cAMP) levels, and the

modulation of various ion channels. This signaling ultimately results in a reduction of neuronal

excitability and inflammatory responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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